2-Thiocyanatoethyl acetate

• CAS No.: 20578-45-4
• Molecular Formula: C5H7NO2S
• Molecular Weight: 145.18 g/mol
• IUPAC Name: 2-thiocyanatoethyl acetate
• InChI: InChI=1S/C5H7NO2S/c1-5(7)8-2-3-9-4-6/h2-3H2,1H3
• InChI Key: XZMHKDXDUWRHNB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCCSC#N

Description

2-Thiocyanatoethyl acetate is a useful research compound. Its molecular formula is C5H7NO2S and its molecular weight is 145.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-bromoethanol (7.0 g) and potassium thiocyanate (5.4 g) in methanol (40 ml) was refluxed for 7 hours. After precipitate was filtered off, the filtrate was evaporated under reduced pressure. The residue was suspended in chloroform/methanol (5/1). The precipitate was filtered off. The filtrate was evaporated under reduced pressure to give the thiocyanate (4.4 g). To a mixture of the thiocyanate in pyridine (4.8 ml)/dichloromethane (20 ml) was added acetic anhydride (5.3 ml) in dichloromethane (5 ml) at 5° C. The mixture was stirred at room temperature for 6 hours. The precipitate was filtered off. The filtrate was washed with water, dried over sodium sulfate and evaporated under reduced pressure to give 2-thiocyanatoethyl acetate (5.6 g).